tert-Butyl 2-amino-3-carbamoyl-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: tert-butyl 2-amino-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C13H19N3O3S/c1-13(2,3)19-12(18)16-5-4-7-8(6-16)20-11(15)9(7)10(14)17/h4-6,15H2,1-3H3,(H2,14,17)
• InChI Key: RITBMKDFXNCZCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)N
• Molecular Formula: C13H19N3O3S
• DSSTOX Substance ID: DTXSID60678901
• Molecular Weight: 297.38 g/mol
• CAS RN: 1001020-08-1

Description

“tert-Butyl 2-amino-3-carbamoyl-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate” is a chemical compound with the linear formula C15H22N2O4S. It’s a derivative of thieno[2,3-c]pyridine.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[2,3-c]pyridine core, which is a bicyclic structure containing a thiophene ring fused with a pyridine ring. It also contains carbamoyl and carboxylate functional groups.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 326.418. Other physical and chemical properties such as density, boiling point, and melting point are not available in the sources I found.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized from tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur, leading to Schiff base compounds. These are characterized using various spectroscopic methods and X-ray crystallographic analysis. This synthesis process and characterization are crucial for understanding the compound's structure and properties, contributing to its potential applications in scientific research (Çolak, Karayel, Buldurun, & Turan, 2021).

Crystal and Molecular Structure Analysis

• The crystal and molecular structure of related compounds, such as 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, is characterized by X-ray crystallographic analysis. This analysis reveals crucial insights into the molecular and crystal structure, which is stabilized by intramolecular hydrogen bonding (Çolak et al., 2021).

Organocatalyzed Synthesis

• Organocatalyzed synthesis of related compounds like tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate has been demonstrated. This showcases the potential of the compound in facilitating various organic syntheses, which can be vital for developing new chemical entities (Hozjan, Ciber, Požgan, Svete, Štefane, & Grošelj, 2023).

Potential in Heterocyclic Chemistry

• The compound's derivatives have been explored in the context of heterocyclic chemistry. For example, studies on N-Benzyltetrahydropyrido-anellated thiophene derivatives, which have structural similarities, provide insights into potential applications in developing new heterocyclic compounds (Pietsch, Nieger, & Gütschow, 2007).

Future Directions

The future directions of research and application for this compound are not clear from the available information. It could potentially be studied for various applications, given its interesting molecular structure.